Cas no 1805171-85-0 (2-(Chloromethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carbonyl chloride)

• Product Name: 2-(Chloromethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carbonyl chloride
• CAS No: 1805171-85-0
• MF: C₉H₄Cl₂F₅NO₂
• MW: 324.031578063965
• CID: 4846383
• Update Time: 2025-05-22

2-(Chloromethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carbonyl chloride

• Inchi： 1S/C9H4Cl2F5NO2/c10-1-4-5(7(11)18)6(19-9(14,15)16)3(2-17-4)8(12)13/h2,8H,1H2
• InChI Key： JHPGVFOECBYBAV-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)Cl)=C(C(C(F)F)=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2

Additional information on 2-(Chloromethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carbonyl chloride

2-(Chloromethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1805171-85-0)

2-(Chloromethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carbonyl chloride, also known by its CAS registry number CAS No. 1805171-85-0, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and reactivity. The structure of this compound is characterized by a pyridine ring substituted with three distinct groups: a chloromethyl group at position 2, a difluoromethyl group at position 5, and a trifluoromethoxy group at position 4. Additionally, the carbonyl chloride group at position 3 further enhances its reactivity and functional versatility.

The synthesis of 2-(Chloromethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carbonyl chloride involves a series of precise chemical reactions, including nucleophilic substitutions, electrophilic substitutions, and oxidation processes. The presence of multiple fluorinated substituents in the molecule contributes to its stability and unique electronic properties. Recent studies have highlighted the importance of fluorinated pyridine derivatives in drug discovery and agrochemical development due to their enhanced bioavailability and selectivity.

In terms of chemical properties, this compound exhibits high reactivity due to the electron-withdrawing effects of the trifluoromethoxy and carbonyl chloride groups. These groups activate the pyridine ring towards nucleophilic attack, making it an excellent substrate for various substitution reactions. For instance, the chloromethyl group can undergo alkylation or acylation reactions under specific conditions, leading to the formation of diverse derivatives with potential applications in pharmaceuticals and materials science.

Recent research has focused on the use of 2-(Chloromethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carbonyl chloride as an intermediate in the synthesis of bioactive molecules. Its ability to act as both an electrophile and a nucleophile makes it a valuable building block in organic synthesis. For example, studies have demonstrated its utility in the construction of heterocyclic compounds with potential anti-cancer and anti-inflammatory activities.

The environmental impact of this compound has also been a topic of interest. Due to its high reactivity, it is important to consider its fate in aquatic and terrestrial ecosystems. Recent investigations have shown that under certain conditions, this compound undergoes rapid hydrolysis, reducing its persistence in the environment. However, further studies are required to fully understand its ecological implications.

In conclusion, 2-(Chloromethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1805171-85-0) is a versatile compound with significant potential in various chemical industries. Its unique structure and reactivity make it an invaluable tool for researchers in the fields of organic synthesis, pharmacology, and materials science. As ongoing research continues to uncover new applications and insights into its properties, this compound is expected to play an increasingly important role in modern chemistry.